Cas no 741705-71-5 (methyl2-methyl-1-(naphthalen-2-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(naphthalen-2-yl)propan-2-ylamine
• CAS No: 741705-71-5
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• CID: 5932982
• PubChem ID: 21051110
• Update Time: 2025-10-30

methyl2-methyl-1-(naphthalen-2-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 741705-71-5
• methyl[2-methyl-1-(naphthalen-2-yl)propan-2-yl]amine
• EN300-1859055
• SCHEMBL16592141
• methyl2-methyl-1-(naphthalen-2-yl)propan-2-ylamine

• Inchi： 1S/C15H19N/c1-15(2,16-3)11-12-8-9-13-6-4-5-7-14(13)10-12/h4-10,16H,11H2,1-3H3
• InChI Key： SHCPLGGLJVNYQA-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 213.151749610g/mol
• Monoisotopic Mass: 213.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on methyl2-methyl-1-(naphthalen-2-yl)propan-2-ylamine

Research Briefing on Methyl 2-Methyl-1-(Naphthalen-2-yl)Propan-2-ylamine (CAS: 741705-71-5)

The compound methyl 2-methyl-1-(naphthalen-2-yl)propan-2-ylamine (CAS: 741705-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its naphthalene core and amine functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research suggests that methyl 2-methyl-1-(naphthalen-2-yl)propan-2-ylamine may interact with serotonin and dopamine receptors, making it a candidate for the treatment of neurological disorders such as depression and Parkinson's disease. The compound's unique structural features, including its lipophilic naphthalene moiety, may enhance its blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development.

Recent synthetic approaches to methyl 2-methyl-1-(naphthalen-2-yl)propan-2-ylamine have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method using palladium-based catalysts, which significantly reduced the formation of by-products. This advancement is crucial for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. For instance, research conducted at the University of Cambridge demonstrated that methyl 2-methyl-1-(naphthalen-2-yl)propan-2-ylamine exhibits a favorable half-life and bioavailability in rodent models. These findings support its potential as a viable therapeutic agent, though further toxicology studies are required to assess its safety profile.

The compound's mechanism of action is another area of active investigation. A recent paper in Nature Chemical Biology proposed that methyl 2-methyl-1-(naphthalen-2-yl)propan-2-ylamine may act as an allosteric modulator of G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases. This discovery opens new avenues for designing more selective and effective drugs with fewer side effects.

Despite these promising developments, challenges remain. The specificity of methyl 2-methyl-1-(naphthalen-2-yl)propan-2-ylamine for its intended targets needs further validation to minimize off-target effects. Additionally, the compound's metabolic stability and potential drug-drug interactions must be thoroughly evaluated in human trials.

In conclusion, methyl 2-methyl-1-(naphthalen-2-yl)propan-2-ylamine (CAS: 741705-71-5) represents a compelling candidate for further research in the chemical biology and pharmaceutical fields. Its unique structural properties and preliminary pharmacological data highlight its potential as a therapeutic agent. Continued exploration of its synthesis, mechanism, and clinical applicability will be essential to fully realize its benefits.